Cas no 2176843-91-5 (1-[4-(3-Fluorophenoxy)piperidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[4-(3-Fluorophenoxy)piperidin-1-yl]prop-2-en-1-one
• CAS No: 2176843-91-5
• MF: C₁₄H₁₆FNO₂
• MW: 249.280747413635
• CID: 5814762
• PubChem ID: 132317699
• Update Time: 2025-06-20

1-[4-(3-Fluorophenoxy)piperidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-fluorophenoxy)piperidin-1-yl]prop-2-en-1-one
• AKOS034007633
• EN300-7522069
• SCHEMBL22196874
• 2176843-91-5
• 1-[4-(3-Fluorophenoxy)piperidin-1-yl]prop-2-en-1-one

• Inchi： 1S/C14H16FNO2/c1-2-14(17)16-8-6-12(7-9-16)18-13-5-3-4-11(15)10-13/h2-5,10,12H,1,6-9H2
• InChI Key： MCPWFMFQLWAWMB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OC1CCN(C(C=C)=O)CC1

Computed Properties

• Exact Mass: 249.11650692g/mol
• Monoisotopic Mass: 249.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-[4-(3-Fluorophenoxy)piperidin-1-yl]prop-2-en-1-one

Introduction to 1-[4-(3-Fluorophenoxy)piperidin-1-yl]prop-2-en-1-one (CAS No. 2176843-91-5)

1-[4-(3-Fluorophenoxy)piperidin-1-yl]prop-2-en-1-one (CAS No. 2176843-91-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is characterized by the presence of a fluorophenoxy group and an acryloyl moiety, which contribute to its distinct pharmacological properties.

The synthesis of 1-[4-(3-Fluorophenoxy)piperidin-1-yl]prop-2-en-1-one involves a series of well-defined chemical reactions, including the formation of the piperidine ring, the introduction of the fluorophenoxy substituent, and the final acryloylation step. These synthetic pathways have been extensively studied and optimized to ensure high yields and purity, making the compound readily available for further research and development.

Recent studies have highlighted the potential of 1-[4-(3-Fluorophenoxy)piperidin-1-yl]prop-2-en-1-one in various therapeutic areas. One notable application is in the treatment of neurological disorders, where the compound has shown promising neuroprotective effects. In vitro and in vivo experiments have demonstrated that this compound can effectively modulate neurotransmitter systems, particularly those involving dopamine and serotonin, which are crucial for maintaining cognitive function and emotional balance.

In addition to its neuroprotective properties, 1-[4-(3-Fluorophenoxy)piperidin-1-yl]prop-2-en-1-one has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and pain. This makes it a potential candidate for the treatment of chronic inflammatory conditions such as arthritis and neuropathic pain.

The pharmacokinetic profile of 1-[4-(3-Fluorophenoxy)piperidin-1-yl]prop-2-en-1-one has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Animal models have shown that the compound is well-absorbed orally and has a favorable bioavailability. It is metabolized primarily in the liver via cytochrome P450 enzymes, with metabolites being excreted through both renal and biliary pathways. These findings are crucial for optimizing dosing regimens and minimizing potential side effects in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[4-(3-Fluorophenoxy)piperidin-1-yl]prop-2-en-1-one in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are focusing on specific indications such as neurodegenerative diseases and chronic pain management, with promising preliminary results suggesting a favorable therapeutic index.

The molecular mechanism of action of 1-[4-(3-Fluorophenoxy)piperidin-1-yl]prop-2-en-1-one is an area of active research. Studies have indicated that it may act through multiple pathways, including modulation of ion channels, inhibition of inflammatory mediators, and regulation of gene expression. These multifaceted mechanisms contribute to its broad-spectrum therapeutic potential.

In conclusion, 1-[4-(3-fluorophenoxy)piperidin-1-yl]prop-2-en-1-one (CAS No. 2176843-91-5) represents a promising candidate for the development of novel therapeutic agents in various medical fields. Its unique chemical structure, coupled with its diverse pharmacological activities, makes it an exciting area of focus for researchers and pharmaceutical companies alike. Ongoing clinical trials will provide further insights into its safety and efficacy, paving the way for potential new treatments for neurological disorders, chronic pain, and inflammatory conditions.